Cas no 1003-82-3 (Thiophene,tetrahydro-3,4-dimethyl-, 1,1-dioxide)

Thiophene,tetrahydro-3,4-dimethyl-, 1,1-dioxide structure
1003-82-3 structure
Product Name:Thiophene,tetrahydro-3,4-dimethyl-, 1,1-dioxide
CAS No:1003-82-3
MF:C6H12O2S
MW:148.223280906677
CID:117337
PubChem ID:12403081
Update Time:2025-04-18

Thiophene,tetrahydro-3,4-dimethyl-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

    • Thiophene,tetrahydro-3,4-dimethyl-, 1,1-dioxide
    • 3,4-Dimethyltetrahydrothiophene1,1-dioxide
    • 5-Thiazolecarboxaldehyde
    • 3,4-dimethyl-2,4-dihydrothiophene-1,1-dioxide
    • AT38119
    • DTXSID101239403
    • SCHEMBL625447
    • 1003-82-3
    • Thiophene, tetrahydro-3,4-dimethyl-, 1,1-dioxide
    • 3,4-DIMETHYLTETRAHYDROTHIOPHENE 1,1-DIOXIDE
    • Inchi: 1S/C6H12O2S/c1-5-3-9(7,8)4-6(5)2/h5-6H,3-4H2,1-2H3
    • InChI Key: XOUFYAQSTVWOPZ-UHFFFAOYSA-N
    • SMILES: S1(CC(C)C(C)C1)(=O)=O

Computed Properties

  • Exact Mass: 148.05586
  • Monoisotopic Mass: 148.05580079g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 42.5Ų

Experimental Properties

  • PSA: 34.14

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